N-{2-[(diphenylmethyl)amino]-1-methyl-1-phenylethyl}benzenesulfonamide

• IUPAC Name: N-[1-(benzhydrylamino)-2-phenylpropan-2-yl]benzenesulfonamide
• InChI: InChI=1S/C28H28N2O2S/c1-28(25-18-10-4-11-19-25,30-33(31,32)26-20-12-5-13-21-26)22-29-27(23-14-6-2-7-15-23)24-16-8-3-9-17-24/h2-21,27,29-30H,22H2,1H3
• InChI Key: ZAJOSUSKKUEFRA-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(C1=CC=CC=C1)C2=CC=CC=C2)(C3=CC=CC=C3)NS(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C28H28N2O2S
• Molecular Weight: 456.6 g/mol

Description

N-{2-[(diphenylmethyl)amino]-1-methyl-1-phenylethyl}benzenesulfonamide, also known as DPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in biomedical research. DPA is a sulfonamide derivative that has been synthesized and studied for its pharmacological properties.

Mechanism of Action

N-{2-[(diphenylmethyl)amino]-1-methyl-1-phenylethyl}benzenesulfonamide acts as a GPCR ligand, binding to the GPCR and activating downstream signaling pathways. It has been shown to selectively activate the G protein Gαq, leading to the activation of phospholipase C (PLC) and the subsequent release of intracellular calcium.
Biochemical and Physiological Effects:
N-{2-[(diphenylmethyl)amino]-1-methyl-1-phenylethyl}benzenesulfonamide has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, suppress inflammation, and inhibit viral replication. N-{2-[(diphenylmethyl)amino]-1-methyl-1-phenylethyl}benzenesulfonamide has also been shown to increase insulin secretion and improve glucose tolerance in diabetic mice.

Advantages and Limitations for Lab Experiments

One advantage of using N-{2-[(diphenylmethyl)amino]-1-methyl-1-phenylethyl}benzenesulfonamide in lab experiments is its ability to selectively activate the G protein Gαq, allowing for the study of downstream signaling pathways. However, one limitation is that N-{2-[(diphenylmethyl)amino]-1-methyl-1-phenylethyl}benzenesulfonamide may not be suitable for all GPCR studies, as it may not activate all G proteins with equal efficacy.

Future Directions

There are several potential future directions for the study of N-{2-[(diphenylmethyl)amino]-1-methyl-1-phenylethyl}benzenesulfonamide. One area of interest is the development of N-{2-[(diphenylmethyl)amino]-1-methyl-1-phenylethyl}benzenesulfonamide-based drugs for the treatment of cancer, inflammation, and viral infections. Another area of interest is the study of the structural and functional properties of GPCRs, which could lead to the development of novel drugs for a variety of diseases. Additionally, further research is needed to fully understand the biochemical and physiological effects of N-{2-[(diphenylmethyl)amino]-1-methyl-1-phenylethyl}benzenesulfonamide and its potential clinical applications.

Synthesis Methods

N-{2-[(diphenylmethyl)amino]-1-methyl-1-phenylethyl}benzenesulfonamide can be synthesized by reacting N-methyl-N-(diphenylmethyl)-2-aminopropane with benzenesulfonyl chloride. The reaction yields N-{2-[(diphenylmethyl)amino]-1-methyl-1-phenylethyl}benzenesulfonamide as a white crystalline solid with a melting point of around 140-145°C.

Scientific Research Applications

N-{2-[(diphenylmethyl)amino]-1-methyl-1-phenylethyl}benzenesulfonamide has been extensively studied for its potential applications in biomedical research. It has been shown to exhibit antitumor, antiviral, and anti-inflammatory properties. N-{2-[(diphenylmethyl)amino]-1-methyl-1-phenylethyl}benzenesulfonamide has also been used to study the structure and function of G protein-coupled receptors (GPCRs), which are important targets for drug development.